Cas no 1903440-85-6 (N-{3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-1H-indole-3-carboxamide)

• Product Name: N-{3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-1H-indole-3-carboxamide
• CAS No: 1903440-85-6
• MF: C₁₉H₁₇N₅O₃
• MW: 363.369983434677
• CID: 5973735
• PubChem ID: 92130018
• Update Time: 2025-06-20

N-{3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-1H-indole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-1H-indole-3-carboxamide
• AKOS025391124
• N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-1H-indole-3-carboxamide
• 1903440-85-6
• N-[[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-1H-indole-3-carboxamide
• F6524-6641
• N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-indole-3-carboxamide

• Inchi： 1S/C19H17N5O3/c1-2-26-16-8-7-12(9-21-16)18-23-17(27-24-18)11-22-19(25)14-10-20-15-6-4-3-5-13(14)15/h3-10,20H,2,11H2,1H3,(H,22,25)
• InChI Key： JJWLPCMASIVFCD-UHFFFAOYSA-N
• SMILES： O1C(CNC(C2=CNC3C=CC=CC2=3)=O)=NC(C2C=NC(=CC=2)OCC)=N1

Computed Properties

• Exact Mass: 363.13313942g/mol
• Monoisotopic Mass: 363.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on N-{3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-1H-indole-3-carboxamide

Professional Introduction to N-{3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-1H-indole-3-carboxamide (CAS No. 1903440-85-6)

N-{3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-1H-indole-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1903440-85-6, represents a novel molecular entity with a unique structural framework that combines elements of heterocyclic chemistry and bioactive scaffolds. The presence of multiple functional groups, including an indole moiety, an oxadiazole ring system, and an ethoxypyridine substituent, positions this molecule as a promising candidate for further exploration in drug discovery and therapeutic development.

The structural composition of N-{3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-1H-indole-3-carboxamide is intricately designed to interact with biological targets in a highly specific manner. The indole ring, a well-documented pharmacophore in medicinal chemistry, is known for its ability to modulate various biological pathways, particularly those involving neurotransmitter systems and inflammatory responses. In contrast, the oxadiazole ring system contributes to the molecule's overall stability and electronic properties, while the ethoxypyridine substituent introduces additional binding potential with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with potential biological targets. Studies suggest that N-{3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-1H-indole-3-carboxamide may exhibit inhibitory activity against certain enzymes and receptors implicated in metabolic disorders and neurodegenerative diseases. The ethoxypyridine moiety, in particular, has been identified as a key region for binding interactions with protein targets, which could enhance the compound's pharmacological efficacy.

The synthesis of N-{3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-1H-indole-3-carboxamide involves a multi-step organic synthesis process that requires precise control over reaction conditions and reagent selection. The introduction of the oxadiazole ring system is achieved through cyclocondensation reactions between appropriate precursors under controlled thermal conditions. Subsequent functionalization steps introduce the ethoxypyridine substituent and the indole carboxamide group, each requiring careful optimization to ensure high yield and purity.

In the context of drug discovery pipelines, N-{3-(6-ethoxypyridin-3-ylyl)-1,2,4-oxadiazol-5-ylmethyl}-1H-indole3-carboxamide represents a valuable intermediate compound that could be further modified to develop novel therapeutic agents. The structural features of this molecule provide a rich scaffold for chemical derivatization, allowing researchers to explore diverse chemical space while maintaining key pharmacophoric elements necessary for biological activity. This flexibility makes it an attractive candidate for library synthesis efforts aimed at identifying new lead compounds for clinical development.

Current research initiatives are focusing on evaluating the pharmacokinetic properties of N-{3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol^-5-ylmethyl}^-1H-indole-3-carboxamide. These studies aim to assess its metabolic stability, distribution profiles, and excretion pathways to determine its suitability for further preclinical development. Additionally, investigations into its potential toxicological profile are essential for ensuring its safety before advancing to human clinical trials.

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